Cas no 171551-92-1 (Carbonic acid, hexadecyl 4-hydroxyphenyl ester)

• Product Name: Carbonic acid, hexadecyl 4-hydroxyphenyl ester
• CAS No: 171551-92-1
• MF: C₂₃H₃₈O₄
• MW: 378.545427799225
• CID: 1359485
• PubChem ID: 11314952
• Update Time: 2025-04-20

Carbonic acid, hexadecyl 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, hexadecyl 4-hydroxyphenyl ester
• hexadecyl (4-hydroxyphenyl) carbonate
• 171551-92-1
• DTXSID40462123

• Inchi： 1S/C23H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-26-23(25)27-22-18-16-21(24)17-19-22/h16-19,24H,2-15,20H2,1H3
• InChI Key： DKTMPRJDILKTHH-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(=CC=1)O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 378.27714
• Monoisotopic Mass: 378.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76